4-nitrobenzyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: (4-nitrophenyl)methyl 4-chloro-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C12H10ClN3O4/c1-15-6-10(13)11(14-15)12(17)20-7-8-2-4-9(5-3-8)16(18)19/h2-6H,7H2,1H3
• InChI Key: NLECLYFJQGHPSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C12H10ClN3O4
• Molecular Weight: 295.68 g/mol

Description

“4-nitrobenzyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate” is a chemical compound that contains a pyrazole core. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. There are also other methods like silver-mediated [3 + 2] cycloaddition, one-pot condensations of ketones, aldehydes and hydrazine monohydrochloride, and Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones.

Molecular Structure Analysis

The molecular structure of pyrazole comprises a five-membered ring with two nitrogen atoms and three carbon atoms. The specific structure of “this compound” would include additional functional groups attached to this core structure.

Chemical Reactions Analysis

Pyrazole derivatives can undergo a variety of chemical reactions. For instance, they can participate in [3 + 2] cycloaddition reactions, condensations with ketones and aldehydes, and Cu-catalyzed aerobic oxidative cyclizations. The specific reactions that “this compound” can undergo would depend on its specific structure and the conditions under which it is reacted.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. For instance, the compound “methyl 4-nitro-1H-pyrazole-3-carboxylate” has a storage temperature of 2-8°C.

Mechanism of Action

The mechanism of action of “4-nitrobenzyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate” would depend on its specific applications. Pyrazoles in general have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Safety and Hazards

The safety and hazards associated with “4-nitrobenzyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate” would depend on its specific structure and how it is handled. For instance, the compound “methyl 4-nitro-1H-pyrazole-3-carboxylate” should be stored in a sealed container in a dry environment at 2-8°C.

Future Directions

The future directions for research on “4-nitrobenzyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate” and related compounds would likely involve further exploration of their synthesis, properties, and applications. Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.